Cas no 57764-42-8 (1,2-Benzisoxazole-3-carboxylic acid, 4-nitro-, methyl ester)

• Product Name: 1,2-Benzisoxazole-3-carboxylic acid, 4-nitro-, methyl ester
• CAS No: 57764-42-8
• MF: C₉H₆N₂O₅
• MW: 222.15434217453
• CID: 4045894
• PubChem ID: 85853706
• Update Time: 2025-04-22

1,2-Benzisoxazole-3-carboxylic acid, 4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-carboxylic acid, 4-nitro-, methyl ester
• DB-172301
• 57764-42-8
• SCHEMBL15920235
• methyl 4-nitrobenzo[d]isoxazole-3-carboxylate

• Inchi： 1S/C9H6N2O5/c1-15-9(12)8-7-5(11(13)14)3-2-4-6(7)16-10-8/h2-4H,1H3
• InChI Key： MBSUKIBDJKDCDO-UHFFFAOYSA-N
• SMILES： O1C2=C(C([N+]([O-])=O)=CC=C2)C(C(OC)=O)=N1

Computed Properties

• Exact Mass: 222.02767130Da
• Monoisotopic Mass: 222.02767130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.2Ų